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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280

Introduction

Butylcyclooctane is a saturated cyclic hydrocarbon. While the cyclooctane motif is of interest
in medicinal chemistry and materials science, a comprehensive review of scientific literature
reveals a notable scarcity of specific applications for butylcyclooctane itself as a key reactant,
solvent, or catalyst in organic synthesis. The available information primarily details its physical

properties and basic synthesis.

This document provides an overview of the known characteristics of butylcyclooctane.
Furthermore, based on the general reactivity of cycloalkanes, we present potential, illustrative
applications in organic synthesis. These theoretical applications are intended to provide a
framework for possible future research and are not based on established, peer-reviewed

protocols for this specific molecule.

Physicochemical Properties of Butylcyclooctane

The properties of butylcyclooctane make it a non-polar, high-boiling point hydrocarbon.
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Property Value Reference
Molecular Formula Ci2H24 [1]
Molecular Weight 168.32 g/mol [1]

Boiling Point 217 - 232.3 °C (estimated) [2][3]
Density 0.826 g/mL [2][3]
Refractive Index 1.4585 - 1.459 [2][3]

LogP 453710 - 6.2 [1][2]

CAS Number 16538-93-5 [1]

Synthesis of Butylcyclooctane

A potential synthetic route to butylcyclooctane involves the Grignard reaction between a
cyclooctyl halide and a butylmagnesium halide.

Protocol: Synthesis of Butylcyclooctane via Grignard
Reaction

Materials:

» lodocyclooctane

e Magnesium turnings

o Butyl bromide

e Anhydrous diethyl ether

e 1 M Hydrochloric acid

o Saturated sodium bicarbonate solution

¢ Anhydrous magnesium sulfate
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o Standard laboratory glassware for inert atmosphere reactions
Procedure:

o Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., argon or nitrogen), add magnesium turnings and a crystal of iodine. Add a
solution of butyl bromide in anhydrous diethyl ether dropwise to initiate the reaction. Once
the reaction begins, add the remaining butyl bromide solution at a rate that maintains a
gentle reflux. Stir until the magnesium is consumed.

o Coupling Reaction: Cool the freshly prepared butylmagnesium bromide solution to 0 °C. Add
a solution of iodocyclooctane in anhydrous diethyl ether dropwise. Allow the reaction mixture
to warm to room temperature and stir overnight.

o Work-up: Quench the reaction by slowly adding 1 M hydrochloric acid. Separate the organic
layer, and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

« Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by fractional distillation to yield
butylcyclooctane.
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Grignard Reagent Preparation

+ M;

Butyl Bromide  (anhydrous ether) ~ Butylmagnesium Bromide

+ Iodocyclooctane 1. Acid quench
(anhydrous ether) 2. Extraction
Counling-React]

Coupling Reaction 3. Distillation

Work-up & Purification

Butylcyclooctane ——————————————»
WA Purified Butylcyclooctane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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